Cas no 1365939-36-1 (5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid)

5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid is a pyrazole derivative with significant utility in organic synthesis and pharmaceutical applications. Its structure features a carboxylic acid functional group at the 4-position and an ethoxy substituent at the 5-position, making it a versatile intermediate for the preparation of heterocyclic compounds. The compound is particularly valued for its role in the synthesis of biologically active molecules, including potential agrochemicals and medicinal agents. Its well-defined reactivity and stability under standard conditions facilitate efficient incorporation into more complex frameworks. The presence of both electron-donating (ethoxy) and electron-withdrawing (carboxylic acid) groups enhances its utility in regioselective transformations.

5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid structure

1365939-36-1 structure

Product Name:5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid

CAS No:1365939-36-1

MF:C₇H₁₀N₂O₃

MW:170.165901660919

MDL:MFCD21647047

CID:3044746

PubChem ID:20821404

Update Time:2025-06-06

5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid
- AK531027
- DS-19098
- SCHEMBL19918850
- 1365939-36-1
- MFCD21647047
- CS-0151489
- 5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylicacid
- AKOS024015861
- 5-ethoxy-1-methylpyrazole-4-carboxylic acid
- C72462
- MDL： MFCD21647047
- Inchi： 1S/C7H10N2O3/c1-3-12-6-5(7(10)11)4-8-9(6)2/h4H,3H2,1-2H3,(H,10,11)
- InChI Key： WGTLSYLJSFTANC-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C(=O)O)C=NN1C

Computed Properties

Exact Mass: 170.069
Monoisotopic Mass: 170.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.4
XLogP3: 0.4

Experimental Properties

Boiling Point: 333.8±22.0°C at 760 mmHg

5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

5-Ethoxy-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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